Cas no 500861-19-8 (2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one)

• Product Name: 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one
• CAS No: 500861-19-8
• MF: C₁₂H₉FO₃S
• MW: 252.261465787888
• MDL: MFCD25963797
• CID: 4650653
• PubChem ID: 351037
• Update Time: 2025-06-11

2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one
• 4H-Pyran-4-one, 2-[[(4-fluorophenyl)thio]methyl]-5-hydroxy-
• MLS-0445749.0001
• F2158-2286
• NSC-518106
• 500861-19-8
• C12H9FO3S
• AKOS026681379
• CHEMBL2158321
• BDBM50393954
• AB93216
• 2-[(4-fluorophenyl)sulfanylmethyl]-5-hydroxypyran-4-one
• NSC518106

• MDL： MFCD25963797
• Inchi： 1S/C12H9FO3S/c13-8-1-3-10(4-2-8)17-7-9-5-11(14)12(15)6-16-9/h1-6,15H,7H2
• InChI Key： AJMZFXUDUORRMI-UHFFFAOYSA-N
• SMILES： C1(CSC2=CC=C(F)C=C2)OC=C(O)C(=O)C=1

Computed Properties

• Exact Mass: 252.026
• Monoisotopic Mass: 252.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one

Comprehensive Overview of 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one (CAS No. 500861-19-8)

2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one, with the CAS number 500861-19-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyran-4-one core and 4-fluorophenyl thioether moiety, exhibits promising properties for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and functional group compatibility.

In recent years, the scientific community has focused on sulfur-containing heterocycles like this compound, driven by their relevance in medicinal chemistry and catalysis. The presence of both a hydroxy group and a thioether linkage in 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one makes it a candidate for studying hydrogen bonding interactions and molecular recognition. These properties align with current trends in targeted drug design, where precision and selectivity are paramount.

The compound’s CAS No. 500861-19-8 is frequently searched in databases like SciFinder and PubChem, reflecting its growing importance in high-throughput screening programs. Its fluorinated aromatic component also ties into the broader interest in fluorine chemistry, a hot topic due to fluorine’s ability to enhance metabolic stability and binding affinity in pharmaceuticals. This has led to inquiries about its synthetic routes, derivatization potential, and structure-activity relationships (SAR).

From a green chemistry perspective, the synthesis of 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one has been explored using catalyst-free and solvent-minimized approaches, addressing the demand for sustainable methodologies. This resonates with the increasing emphasis on environmentally friendly synthesis in industrial and academic settings. Additionally, its photophysical properties have sparked interest in applications such as fluorescent probes or organic electronics, though further studies are needed to validate these uses.

In summary, 2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one (CAS 500861-19-8) represents a multifaceted compound with untapped potential across drug development, material science, and catalysis. Its alignment with contemporary research priorities—such as fluorine incorporation, heterocycle optimization, and green synthesis—ensures its continued relevance in scientific discourse. Future studies may explore its biological activity or polymeric applications, further expanding its utility.